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Compound of Interest

Compound Name: 1-Chloro-3-fluorocyclohexane

Cat. No.: B12983427

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Chloro-3-fluorocyclohexane was not

readily available. The following guidance is based on the safety protocols for structurally similar

halogenated organic compounds and general laboratory safety principles. It is imperative to

handle this chemical with caution and to consult with your institution's Environmental Health

and Safety (EHS) department for specific handling and disposal regulations.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Chloro-3-fluorocyclohexane. Adherence to these

procedures is essential for ensuring personal safety and regulatory compliance.

I. Personal Protective Equipment (PPE)
When handling 1-Chloro-3-fluorocyclohexane, a comprehensive approach to personal

protection is necessary to prevent exposure through inhalation, skin contact, or eye contact.

The following PPE is mandatory:

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

required. In situations with a higher risk of splashing, a face shield should be worn in addition

to goggles.
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Skin Protection:

Gloves: Chemical-resistant gloves are essential. Given the halogenated nature of the

compound, nitrile or neoprene gloves are recommended. Always inspect gloves for

integrity before use and change them immediately if contamination is suspected.

Lab Coat: A flame-resistant lab coat should be worn and fully buttoned.

Clothing: Long pants and closed-toe shoes are required to minimize skin exposure.

Respiratory Protection: All handling of 1-Chloro-3-fluorocyclohexane should be conducted

in a certified chemical fume hood to minimize inhalation exposure. If there is a potential for

exposure above established limits, a NIOSH-approved respirator with an appropriate organic

vapor cartridge may be necessary.

II. Operational Plan for Safe Handling
A systematic approach to handling 1-Chloro-3-fluorocyclohexane will minimize the risk of

exposure and accidents.

1. Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.
Assemble all necessary equipment and reagents before starting the experiment.
Have an appropriate fire extinguisher (e.g., dry chemical, carbon dioxide) readily accessible.
Locate the nearest safety shower and eyewash station.

2. Handling:

Conduct all transfers and manipulations of 1-Chloro-3-fluorocyclohexane within the
chemical fume hood.
Use glassware that is free of cracks and stars.
Ground all equipment to prevent static discharge, as the compound may be flammable.
Avoid heating the compound in a closed system.

3. Spill and Contaminated Material Cleanup:
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In the event of a small spill within the fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand).
Place the absorbed material into a clearly labeled, sealed container for hazardous waste
disposal.
For larger spills, evacuate the area and contact your institution's EHS department
immediately.

III. Disposal Plan
Proper disposal of 1-Chloro-3-fluorocyclohexane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste containing 1-Chloro-3-fluorocyclohexane in a dedicated, labeled
hazardous waste container.
Segregate halogenated organic waste from non-halogenated waste streams, as this can
impact disposal methods and costs.[1]

2. Container Management:

Use a chemically compatible and properly sealed container for waste collection.
Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-
Chloro-3-fluorocyclohexane".

3. Disposal Procedure:

Do not dispose of 1-Chloro-3-fluorocyclohexane down the drain or in regular trash.[1]
Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed chemical waste disposal contractor.[1]
Empty containers that held 1-Chloro-3-fluorocyclohexane should be triple-rinsed with a
suitable solvent. The rinsate should be collected as hazardous waste. Once decontaminated,
the container can be disposed of according to institutional policies.

IV. Quantitative Data Summary
While specific hazard data for 1-Chloro-3-fluorocyclohexane is limited, the following table

summarizes key physical and chemical properties.
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Property Value

Molecular Formula C₆H₁₀ClF

Molecular Weight 136.59 g/mol

Boiling Point Predicted: 161.8 ± 23.0 °C

Density Predicted: 1.07 ± 0.1 g/cm³

Primary Routes of Exposure Inhalation, skin contact, eye contact, ingestion

V. Experimental Workflow Diagram
The following diagram illustrates the workflow for the safe handling and disposal of 1-Chloro-3-
fluorocyclohexane.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12983427/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-chloro-3-fluorocyclohexane
https://www.benchchem.com/product/b12983427/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-chloro-3-fluorocyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12983427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Verify Fume Hood
Functionality

Assemble PPE

Prepare Materials
& Equipment

Work in Fume Hood

Start Experiment

Perform Experiment

Segregate Waste

Label Waste
Container

Waste Generated

Store Waste Safely

Contact EHS for
Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-Chloro-3-fluorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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